Cas no 172504-73-3 (2,5-Pyrazinedicarbonitrile,3-amino-6-(methylamino)-)

2,5-Pyrazinedicarbonitrile,3-amino-6-(methylamino)- structure
172504-73-3 structure
Product Name:2,5-Pyrazinedicarbonitrile,3-amino-6-(methylamino)-
CAS No:172504-73-3
MF:C7H6N6
MW:174.162739276886
CID:111511
PubChem ID:45099628
Update Time:2025-04-18

2,5-Pyrazinedicarbonitrile,3-amino-6-(methylamino)- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Pyrazinedicarbonitrile,3-amino-6-(methylamino)-
    • 3-AMINO-6-(METHYLAMINO)PYRAZINE-2,5-DICARBONITRILE
    • 3-AMINO-5-(METHYLAMINO)PYRAZINE-2,6-DICARBONITRILE
    • 2,5-Pyrazinedicarbonitrile,3-amino-6-(methylamino)-(9CI)
    • 172504-73-3
    • DTXSID40668007
    • Inchi: 1S/C7H6N6/c1-11-7-5(3-9)12-6(10)4(2-8)13-7/h1H3,(H2,10,12)(H,11,13)
    • InChI Key: MVONURPSGQYSBQ-UHFFFAOYSA-N
    • SMILES: N(C)C1C(C#N)=NC(=C(C#N)N=1)N

Computed Properties

  • Exact Mass: 174.065
  • Monoisotopic Mass: 174.065
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 1
  • Topological Polar Surface Area: 111A^2

2,5-Pyrazinedicarbonitrile,3-amino-6-(methylamino)- Related Literature

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